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Compound of Interest

Compound Name:
rac 2-Palmitoyl-3-

chloropropanediol-d5

Cat. No.: B583499 Get Quote

In the landscape of food safety and toxicology, the accurate quantification of processing-

induced contaminants is paramount. Among these, 3-monochloropropane-1,2-diol (3-MCPD)

and its fatty acid esters have emerged as significant concerns. These compounds can form in

edible oils, such as palm oil, when they are heated to high temperatures during the refining

process.[1][2] Given that 3-MCPD has been linked in animal studies to adverse effects on the

kidneys and male reproductive organs and is classified by the International Agency for

Research on Cancer (IARC) as a possible human carcinogen (Group 2B), rigorous monitoring

is essential.[1][2][3][4]

This guide focuses on rac 2-Palmitoyl-3-chloropropanediol-d5, a deuterated stable isotope-

labeled compound. While seemingly a niche molecule, it represents a cornerstone of modern

analytical chemistry, serving as an internal standard for the precise measurement of 3-MCPD

esters. The use of such a standard is not merely a technical detail; it is the very mechanism

that ensures the accuracy and reliability of data used for regulatory compliance and human

health risk assessments.[5][6] This document provides a comprehensive overview of its

properties, synthesis, and critical application in validated analytical workflows for researchers

and professionals in the field.

Physicochemical Properties and Identification
rac 2-Palmitoyl-3-chloropropanediol-d5 is the isotopically labeled analog of the 2-palmitoyl

monoester of 3-MCPD. The "-d5" designation signifies that five hydrogen atoms on the
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chloropropanediol backbone have been replaced with deuterium. This substitution renders the

molecule chemically identical to its non-labeled counterpart in terms of reactivity and

chromatographic behavior but makes it distinguishable by mass spectrometry.

Property Value Source

Chemical Name
rac 2-Palmitoyl-3-

chloropropanediol-d5
N/A

Synonyms
Hexadecanoic Acid 2-Chloro-1-

(hydroxymethyl)ethyl Ester-d5
[7]

CAS Number 1329614-79-0 [7]

Molecular Formula C₁₉H₃₂D₅ClO₃ [7]

Molecular Weight 353.98 g/mol [7]

Physical Form Solid [8]

Storage
-20°C Freezer, Under Inert

Atmosphere
[8][9]

Conceptual Synthesis Pathway
The synthesis of isotopically labeled standards is a specialized field aimed at producing high-

purity compounds for quantitative analysis. While specific proprietary methods may vary, a

logical synthetic route for rac 2-Palmitoyl-3-chloropropanediol-d5 would commence from a

commercially available deuterated precursor, glycerol-d5. The strategy involves selective

protection, esterification, and chlorination.

Hypothesized Synthetic Workflow:

Selective Protection: The primary hydroxyl group at the C1 position of glycerol-d5 is

protected using a bulky protecting group (e.g., a silyl ether) to ensure regioselectivity in the

subsequent esterification step.

Esterification: The unprotected secondary hydroxyl group at the C2 position is then esterified

with an activated form of palmitic acid, such as palmitoyl chloride, in the presence of a base.
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Chlorination: The remaining hydroxyl group at the C3 position is converted to a chloride, a

reaction that may involve a deprotection-chlorination sequence or direct conversion

depending on the chosen reagents.

Deprotection & Purification: The protecting group from the C1 position is removed, yielding

the final product, which is then purified using chromatographic techniques to ensure high

chemical and isotopic purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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